Cas no 2168252-77-3 (methyl 2-(3-aminooxetan-3-yl)propanoate)
methyl 2-(3-aminooxetan-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(3-aminooxetan-3-yl)propanoate
- EN300-1297008
- 2168252-77-3
-
- Inchi: 1S/C7H13NO3/c1-5(6(9)10-2)7(8)3-11-4-7/h5H,3-4,8H2,1-2H3
- InChI Key: QJXCMHJGKPXUGN-UHFFFAOYSA-N
- SMILES: O1CC(C1)(C(C(=O)OC)C)N
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 61.6Ų
methyl 2-(3-aminooxetan-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297008-1.0g |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297008-50mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 50mg |
$948.0 | 2023-09-30 | ||
| Enamine | EN300-1297008-100mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 100mg |
$993.0 | 2023-09-30 | ||
| Enamine | EN300-1297008-250mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 250mg |
$1038.0 | 2023-09-30 | ||
| Enamine | EN300-1297008-500mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 500mg |
$1084.0 | 2023-09-30 | ||
| Enamine | EN300-1297008-1000mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 1000mg |
$1129.0 | 2023-09-30 | ||
| Enamine | EN300-1297008-2500mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 2500mg |
$2211.0 | 2023-09-30 | ||
| Enamine | EN300-1297008-5000mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 5000mg |
$3273.0 | 2023-09-30 | ||
| Enamine | EN300-1297008-10000mg |
methyl 2-(3-aminooxetan-3-yl)propanoate |
2168252-77-3 | 10000mg |
$4852.0 | 2023-09-30 |
methyl 2-(3-aminooxetan-3-yl)propanoate Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on methyl 2-(3-aminooxetan-3-yl)propanoate
Recent Advances in the Application of Methyl 2-(3-aminooxetan-3-yl)propanoate (CAS: 2168252-77-3) in Chemical Biology and Pharmaceutical Research
Methyl 2-(3-aminooxetan-3-yl)propanoate (CAS: 2168252-77-3) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane ring and ester functionality, serves as a valuable building block in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.
One of the most notable applications of methyl 2-(3-aminooxetan-3-yl)propanoate is its role in the synthesis of covalent inhibitors. Researchers have leveraged its reactive aminooxetane moiety to design inhibitors that form irreversible bonds with target enzymes, thereby enhancing potency and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in developing covalent inhibitors for SARS-CoV-2 main protease, highlighting its potential in antiviral drug development.
In addition to its use in covalent inhibition, methyl 2-(3-aminooxetan-3-yl)propanoate has been employed in the design of prodrugs. The ester group in the molecule can be hydrolyzed in vivo to release the active drug, improving bioavailability and pharmacokinetic properties. Recent work in this area has focused on optimizing the hydrolysis kinetics to achieve controlled drug release, as reported in a 2022 study in Bioorganic & Medicinal Chemistry Letters.
Another emerging application of this compound is in the field of chemical biology, where it is used as a probe to study enzyme mechanisms and protein-ligand interactions. Its small size and functional group diversity make it an ideal candidate for fragment-based drug discovery (FBDD). A 2023 paper in ACS Chemical Biology detailed the use of methyl 2-(3-aminooxetan-3-yl)propanoate as a fragment in screening campaigns, leading to the identification of novel hits for challenging drug targets.
Despite its promising applications, challenges remain in the large-scale synthesis and stability of methyl 2-(3-aminooxetan-3-yl)propanoate. Recent advancements in synthetic methodologies, such as flow chemistry and biocatalysis, have addressed some of these issues. A 2023 study in Organic Process Research & Development reported an efficient, scalable synthesis route for this compound, paving the way for its broader adoption in industrial settings.
In conclusion, methyl 2-(3-aminooxetan-3-yl)propanoate (CAS: 2168252-77-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from covalent inhibitor design to prodrug development and fragment-based screening. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in the field.
2168252-77-3 (methyl 2-(3-aminooxetan-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)